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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the thermal decomposition properties of barium
isopropoxide, Ba(OCH(CH₃)₂)₂. Barium isopropoxide is a metal alkoxide that serves as a

crucial precursor in the synthesis of various advanced materials, including high-purity barium

titanate (BaTiO₃) and other barium-containing electroceramics. A thorough understanding of its

thermal behavior is paramount for controlling the chemical and physical properties of the final

products in applications ranging from materials science to potential uses in specialized

pharmaceutical formulations.

Core Properties of Barium Isopropoxide
Barium isopropoxide is a white, moisture-sensitive powder.[1][2][3][4] Due to its reactivity with

water, handling and storage in an inert and dry atmosphere, such as a glovebox, are essential

to prevent premature hydrolysis.

Table 1: Physical and Chemical Properties of Barium Isopropoxide
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Property Value References

Chemical Formula Ba(OCH(CH₃)₂)₂ [1][3]

Molecular Weight 255.50 g/mol [3]

Appearance White powder [1]

Decomposition Temperature ~200 °C [1][2][3]

Solubility
Soluble in alcohols, ketones,

and esters. Reacts with water.

Thermal Decomposition Analysis
The thermal decomposition of barium isopropoxide is a critical aspect of its application as a

precursor. Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are

powerful techniques to elucidate the decomposition pathway, thermal stability, and the nature of

the resulting solid products. While specific, detailed TGA/DTA data for pure barium
isopropoxide is not extensively available in peer-reviewed literature, the decomposition

behavior can be inferred from the analysis of related metal alkoxides and barium-containing

precursors.

The decomposition of barium isopropoxide is known to commence at approximately 200 °C.

[1][2][3] The process is expected to occur in one or more stages, involving the loss of organic

ligands and the eventual formation of a stable inorganic residue.

Table 2: Anticipated Thermal Decomposition Data for Barium Isopropoxide in an Inert

Atmosphere
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Temperature Range
(°C)

Weight Loss (%)
Associated
Process

DTA Peak

25 - 200 Minimal
Desorption of any

residual solvent
-

200 - 400 ~40-50%

Primary

decomposition of

isopropoxide ligands

Endothermic

> 400 ~5-15%

Further decomposition

of organic

intermediates

Exothermic

Final Residue ~40-45%

Barium Carbonate

(BaCO₃) / Barium

Oxide (BaO)

-

Note: The data in this table is estimated based on the theoretical weight loss for the conversion

of Ba(O-i-Pr)₂ to BaCO₃ and BaO and the typical decomposition behavior of metal alkoxides.

The exact values can vary depending on experimental conditions such as heating rate and

atmosphere.

Proposed Decomposition Pathway
The thermal decomposition of metal isopropoxides often proceeds through a β-hydride

elimination mechanism. In this pathway, a hydrogen atom from the methyl group of the

isopropoxide ligand is transferred to the metal-oxygen bond, leading to the formation of

propene and a metal hydroxide species. The subsequent decomposition of the barium

hydroxide intermediate would then yield barium oxide.

In the presence of any carbon-containing species or under certain atmospheric conditions, the

highly reactive barium oxide can further react to form barium carbonate.

Caption: Proposed thermal decomposition pathway of barium isopropoxide.

Experimental Protocols
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To accurately determine the thermal decomposition properties of the air-sensitive barium
isopropoxide, a carefully controlled experimental setup is required.

Thermogravimetric Analysis (TGA) of Barium
Isopropoxide
Objective: To determine the thermal stability and decomposition profile of barium
isopropoxide.

Apparatus:

Thermogravimetric Analyzer (TGA) coupled with a Differential Thermal Analyzer (DTA)

Inert atmosphere glovebox (e.g., nitrogen or argon filled)

Gas-tight sample pans (e.g., alumina or platinum)

High-purity inert purge gas (e.g., nitrogen or argon)

Procedure:

Sample Preparation: All sample handling, including weighing and loading into the TGA pan,

must be performed inside an inert atmosphere glovebox to prevent hydrolysis and reaction

with atmospheric carbon dioxide.

TGA Setup:

Place a gas-tight, empty crucible in the TGA and tare the balance.

Transfer approximately 5-10 mg of barium isopropoxide into the crucible inside the

glovebox.

Seal the crucible and transfer it to the TGA instrument, minimizing exposure to ambient air.

Experimental Conditions:

Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.
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Temperature Program:

Equilibrate at 30 °C for 10 minutes.

Ramp up to 800 °C at a heating rate of 10 °C/min.

Data Collection: Record the mass change and heat flow as a function of temperature.

Evolved Gas Analysis (EGA)
To identify the gaseous byproducts of the decomposition, the TGA can be coupled to a mass

spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

Procedure:

The TGA experiment is conducted as described above.

The evolved gases from the TGA furnace are transferred to the MS or FTIR via a heated

transfer line (typically maintained at >200 °C to prevent condensation).

Mass spectra or infrared spectra of the evolved gases are recorded continuously throughout

the TGA run.

The obtained spectra are correlated with the observed weight loss steps to identify the

decomposition products at different temperatures. Expected gaseous products include

propene, isopropanol, water, and carbon dioxide.
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Caption: Experimental workflow for the thermal analysis of barium isopropoxide.

Conclusion
This technical guide provides a comprehensive overview of the thermal decomposition

properties of barium isopropoxide. While direct and detailed experimental data in the public
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domain is scarce, a scientifically sound understanding of its behavior can be constructed based

on its known decomposition temperature and the established decomposition mechanisms of

related metal alkoxides. The primary decomposition event is expected to occur around 200 °C,

leading to the formation of barium oxide and/or barium carbonate as the final solid residue, with

the evolution of propene and other volatile organic species. For researchers and professionals

working with barium isopropoxide, adherence to stringent air-sensitive handling protocols

during thermal analysis is crucial for obtaining accurate and reproducible data. The application

of evolved gas analysis techniques is highly recommended for a complete characterization of

the decomposition pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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